![molecular formula C9H11ClF3N B1453468 2,2,2-Trifluoro-1-(p-tolyl)ethanamine hydrochloride CAS No. 1186195-01-6](/img/structure/B1453468.png)
2,2,2-Trifluoro-1-(p-tolyl)ethanamine hydrochloride
Overview
Description
2,2,2-Trifluoro-1-(p-tolyl)ethanamine hydrochloride is a chemical compound with the CAS number 1186195-01-6 . It has a molecular weight of 225.64 . The IUPAC name for this compound is 2,2,2-trifluoro-1-(4-methylphenyl)ethanamine hydrochloride .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code: 1S/C9H10F3N.ClH/c1-6-2-4-7(5-3-6)8(13)9(10,11)12;/h2-5,8H,13H2,1H3;1H . This indicates that the compound consists of a trifluoroethanamine group attached to a p-tolyl group, and it is in the form of a hydrochloride salt.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . The compound is typically stored at normal temperatures .Scientific Research Applications
Synthetic Pathways and Intermediate Applications
2,2,2-Trifluoro-1-(p-tolyl)ethanamine hydrochloride serves as a crucial intermediate in synthetic organic chemistry, particularly in the preparation of various fluorinated compounds. The preparation methods and applications in synthesis highlight its versatility and importance in the development of novel compounds with potential pharmacological activities.
Synthesis of Trifluoromethylated Compounds
A novel synthetic route utilizes 2-nitrochlorobenzene as the starting material, proceeding through a series of reactions including O-alkylation, reduction, and diazotization to obtain key intermediates for the synthesis of Silodosin, an α1-adrenoceptor antagonist used in the treatment of benign prostatic hyperplasia. This method emphasizes the compound's role in accessing pharmacologically relevant intermediates efficiently and economically (Xiaoxia Luo et al., 2008).
Intermediate for Cyclopropanation and Dipolar Cycloaddition
The chemical serves as a precursor for the generation of trifluoromethyl diazomethane, a reagent used in cyclopropanation and dipolar cycloaddition reactions. These reactions are pivotal for constructing cyclic structures and three-dimensional molecular architectures, underscoring its utility in complex molecule synthesis (Shu‐Wen Duan & W. Xiao, 2016).
Asymmetric Synthesis
The compound has been used in the asymmetric synthesis of (S)-2,2,2-trifluoro-1-(2-methyl-1H-indol-1-yl)ethanamine, demonstrating its applicability in the synthesis of chiral molecules. Such methodologies are crucial for the pharmaceutical industry, where the stereochemistry of a drug molecule can significantly influence its efficacy and safety (Yang Jia-li, 2015).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it may cause certain health hazards . Specific hazard statements associated with the compound include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled), and H335 (May cause respiratory irritation) .
Properties
IUPAC Name |
2,2,2-trifluoro-1-(4-methylphenyl)ethanamine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10F3N.ClH/c1-6-2-4-7(5-3-6)8(13)9(10,11)12;/h2-5,8H,13H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BAQJFAAJNRYVPI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(C(F)(F)F)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClF3N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10672131 | |
Record name | 2,2,2-Trifluoro-1-(4-methylphenyl)ethan-1-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10672131 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1186195-01-6 | |
Record name | 2,2,2-Trifluoro-1-(4-methylphenyl)ethan-1-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10672131 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.